Cas no 1824645-66-0 (8-Iodo-6-nitro-1H-benzo[D][1,3]oxazin-2(4H)-one)

• Product Name: 8-Iodo-6-nitro-1H-benzo[D][1,3]oxazin-2(4H)-one
• CAS No: 1824645-66-0
• MF: C₈H₅IN₂O₄
• MW: 320.040774106979
• CID: 4937757
• Update Time: 2023-08-22

8-Iodo-6-nitro-1H-benzo[D][1,3]oxazin-2(4H)-one Chemical and Physical Properties

Names and Identifiers

• 8-IODO-6-NITRO-1H-BENZO[D][1,3]OXAZIN-2(4H)-ONE
• 8-Iodo-6-nitro-1H-benzo[D][1,3]oxazin-2(4H)-one

• Inchi： 1S/C8H5IN2O4/c9-6-2-5(11(13)14)1-4-3-15-8(12)10-7(4)6/h1-2H,3H2,(H,10,12)
• InChI Key： DPYBMQSMJOAKOK-UHFFFAOYSA-N
• SMILES： IC1=CC(=CC2COC(NC=21)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 319.92940 g/mol
• Monoisotopic Mass: 319.92940 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 84.2
• Molecular Weight: 320.04